Cas no 1370467-93-8 (4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one)

• Product Name: 4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one
• CAS No: 1370467-93-8
• MF: C₁₂H₁₀BrN₃O
• MW: 292.131301403046
• CID: 4591745
• Update Time: 2025-05-26

4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one

• Inchi： 1S/C12H10BrN3O/c1-6-4-14-11(16-6)7-2-3-9(13)8-5-15-12(17)10(7)8/h2-4H,5H2,1H3,(H,14,16)(H,15,17)
• InChI Key： CARSONOYVNCCTD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(Br)=CC=C2C2NC(C)=CN=2)CN1

Additional information on 4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one

Research Brief on 4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one (CAS: 1370467-93-8)

The compound 4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one (CAS: 1370467-93-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

Recent studies have highlighted the unique structural features of 4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one, which combines an isoindolinone core with a bromo-substituted imidazole moiety. This combination renders the compound a promising candidate for targeting protein-protein interactions (PPIs) and kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer.

In terms of synthesis, researchers have optimized a multi-step route to produce 4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one with high yield and purity. Key steps include the bromination of a precursor isoindolinone derivative followed by a palladium-catalyzed coupling reaction to introduce the imidazole ring. The synthetic protocol has been refined to minimize side reactions and improve scalability, as detailed in a recent Organic Process Research & Development article.

Biological evaluations have revealed that 4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one exhibits potent activity against several cancer cell lines, including those resistant to conventional therapies. Mechanistic studies suggest that the compound induces apoptosis through the modulation of key apoptotic proteins, such as Bcl-2 and caspase-3. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system (CNS) disorders, as reported in a 2024 ACS Chemical Neuroscience publication.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one. Researchers are currently exploring structural modifications to enhance its metabolic stability and reduce off-target effects. Collaborative efforts between academia and industry are underway to advance this compound into preclinical development, with a focus on its potential as a first-in-class therapeutic agent.

In conclusion, 4-bromo-7-(5-methyl-1H-imidazol-2-yl)isoindolin-1-one represents a compelling case study in the design of novel bioactive molecules. Its dual functionality as a kinase inhibitor and PPI modulator underscores its versatility, while ongoing research aims to unlock its full therapeutic potential. Future studies will likely focus on in vivo efficacy and safety profiling, paving the way for clinical translation.